Cas no 127686-49-1 (4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone)
4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,4-[[(acetyloxy)methyl]nitrosoamino]-1-(3-pyridinyl)-
- 4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone
- 1-Butanone, 4-(((acetyloxy)methyl)nitrosoamino)-1-(3-pyridinyl)-
- 4-(((Acetyloxy)methyl)nitrosoamino)-1-(3-pyridinyl)-1-butanone
- 4-((Acetoxymethy)nitrosamino)-1-(3-pyridyl)-1-butanone
- 4-(Acetoxymethylnitrosamino)-1-(3-pyridyl)-1-butanone
- 4-(Acetoxymethylnitrosoamino)-1-(3-pyridyl)-1-butanone
- Acetoxymethyl-NNK
- 127686-49-1
- (NITROSO(4-OXO-4-(PYRIDIN-3-YL)BUTYL)AMINO)METHYL ACETATE
- {nitroso[4-oxo-4-(pyridin-3-yl)butyl]amino}methyl acetate
- J-005526
- AB07630
- FT-0661104
- 4-[(ACETOXYMETHYL)NITROSAMINO]-1-(3-PYRIDYL)-1-BUTANONE
- AKOS030255490
- DTXSID20155627
- 1-Butanone, 4-[[(acetyloxy)methyl]nitrosoamino]-1-(3-pyridinyl)-
- [nitroso-(4-oxo-4-pyridin-3-ylbutyl)amino]methyl acetate
- 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone
-
- Inchi: 1S/C12H15N3O4/c1-10(16)19-9-15(14-18)7-3-5-12(17)11-4-2-6-13-8-11/h2,4,6,8H,3,5,7,9H2,1H3
- InChI Key: PGOGEOISASKDLL-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CN(CCCC(C1C=NC=CC=1)=O)N=O
Computed Properties
- Exact Mass: 265.10635
- Monoisotopic Mass: 265.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.9A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.23
- Melting Point: 60-62°C
- Boiling Point: 476.2°C at 760 mmHg
- Flash Point: 241.8°C
- Refractive Index: 1.556
- PSA: 88.93
- LogP: 1.54850
4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A167550-10mg |
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone |
127686-49-1 | 10mg |
$ 234.00 | 2023-09-09 | ||
| TRC | A167550-100mg |
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone |
127686-49-1 | 100mg |
$ 1777.00 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206764-10mg |
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone, |
127686-49-1 | 10mg |
¥2294.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206764-10 mg |
4-(Acetoxymethyl)nitrosamino]-1-(3-pyridyl)-1-butanone, |
127686-49-1 | 10mg |
¥2,294.00 | 2023-07-11 | ||
| A2B Chem LLC | AA42965-10mg |
1-Butanone, 4-[[(acetyloxy)methyl]nitrosoamino]-1-(3-pyridinyl)- |
127686-49-1 | 10mg |
$352.00 | 2024-04-20 | ||
| A2B Chem LLC | AA42965-100mg |
1-Butanone, 4-[[(acetyloxy)methyl]nitrosoamino]-1-(3-pyridinyl)- |
127686-49-1 | 100mg |
$1877.00 | 2024-04-20 |
4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone
4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone: A Comprehensive Overview
The compound with CAS No. 127686-49-1, known as 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a nitrosamino group, an acetoxymethyl substituent, and a pyridyl moiety. These elements collectively contribute to its intriguing chemical properties and potential applications in drug development.
Recent studies have highlighted the importance of nitrosamine-containing compounds in various biological systems. The presence of the nitrosamino group in 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone suggests that it may exhibit bioactivity through mechanisms involving nitrogen oxides or reactive nitrogen species. This makes it a promising candidate for research into anti-inflammatory agents, given the role of nitric oxide in modulating immune responses.
The acetoxymethyl group attached to the molecule adds another layer of complexity to its structure. Acetate derivatives are known for their ability to influence cellular metabolism and enzyme activity. In this compound, the acetoxymethyl group may serve as a bioisostere or prodrug component, enhancing its pharmacokinetic profile. Recent advancements in prodrug design have emphasized the importance of such groups in improving drug delivery and reducing side effects, making this compound a valuable subject for further investigation.
The 3-pyridyl moiety is another key feature of this molecule. Pyridine derivatives are widely recognized for their role as ligands in metalloenzyme inhibition and as components of various pharmaceutical agents. The integration of a pyridyl group into 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone suggests potential applications in targeting specific enzymes or receptors, particularly those involved in neurological disorders or cancer.
Recent research has also focused on the synthesis and characterization of this compound. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These studies have provided valuable insights into its stability under various conditions, which is crucial for its potential use in therapeutic settings.
In terms of applications, 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone has shown promise in preclinical models of chronic inflammatory diseases. Its ability to modulate nitric oxide production without causing significant cytotoxicity makes it an attractive candidate for drug development. Additionally, its unique structure may allow for further functionalization, enabling the creation of derivative compounds with enhanced efficacy and selectivity.
Looking ahead, the continued exploration of 4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone will undoubtedly contribute to our understanding of nitrosamine chemistry and its role in therapeutic interventions. As research progresses, this compound may pave the way for innovative treatments that address unmet medical needs in inflammation, neurodegenerative diseases, and beyond.
127686-49-1 (4-(Acetoxymethyl)nitrosamino-1-(3-pyridyl)-1-butanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)